Cas no 329222-74-4 (4-methoxy-3-(2,3,4,5,6-pentachlorophenoxy)methylbenzaldehyde)

4-methoxy-3-(2,3,4,5,6-pentachlorophenoxy)methylbenzaldehyde structure
329222-74-4 structure
Product Name:4-methoxy-3-(2,3,4,5,6-pentachlorophenoxy)methylbenzaldehyde
CAS No:329222-74-4
MF:C15H9Cl5O3
MW:414.495159864426
MDL:MFCD01114929
CID:3053915
PubChem ID:590886
Update Time:2025-09-22

4-methoxy-3-(2,3,4,5,6-pentachlorophenoxy)methylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 4-Methoxy-3-pentachlorophenyloxymethyl-benzaldehyde
    • 4-methoxy-3-(2,3,4,5,6-pentachlorophenoxy)methylbenzaldehyde
    • 4-Methoxy-3-((perchlorophenoxy)methyl)benzaldehyde
    • 4-methoxy-3-(2,3,4,5,6-pentachlorophenoxymethyl)benzaldehyde
    • Z275169770
    • 4-Methoxy-3-[(2,3,4,5,6-pentachlorophenoxy)methyl]benzaldehyde #
    • 4-methoxy-3-[(pentachlorophenoxy)methyl]benzaldehyde
    • DTXSID601177288
    • 4-Methoxy-3-((2,3,4,5,6-pentachlorophenoxy)methyl)benzaldehyde
    • 4-methoxy-3-pentachlorophenyloxymethylbenzaldehyde
    • Benzaldehyde, 3-pentachlorophenoxymethyl-4-methoxy-
    • AK-968/37166293
    • 4-Methoxy-3-(pentachlorophenoxymethyl)benzaldehyde
    • 329222-74-4
    • STK346886
    • XIXCSLNZWBYGHA-UHFFFAOYSA-N
    • EN300-227630
    • ENA22274
    • 4-Methoxy-3-[(2,3,4,5,6-pentachlorophenoxy)methyl]benzaldehyde
    • CS-0302251
    • AKOS000304093
    • BBL038009
    • MDL: MFCD01114929
    • Inchi: 1S/C15H9Cl5O3/c1-22-9-3-2-7(5-21)4-8(9)6-23-15-13(19)11(17)10(16)12(18)14(15)20/h2-5H,6H2,1H3
    • InChI Key: XIXCSLNZWBYGHA-UHFFFAOYSA-N
    • SMILES: ClC1C(=C(C(=C(C=1OCC1C=C(C=O)C=CC=1OC)Cl)Cl)Cl)Cl

Computed Properties

  • Exact Mass: 413.896482Da
  • Monoisotopic Mass: 411.899433Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 383
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6
  • Topological Polar Surface Area: 35.5Ų

4-methoxy-3-(2,3,4,5,6-pentachlorophenoxy)methylbenzaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB497899-250 mg
4-Methoxy-3-[(pentachlorophenoxy)methyl]benzaldehyde
329222-74-4
250MG
€154.30 2022-03-24
abcr
AB497899-1 g
4-Methoxy-3-[(pentachlorophenoxy)methyl]benzaldehyde
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1g
€176.40 2022-03-24
abcr
AB497899-5 g
4-Methoxy-3-[(pentachlorophenoxy)methyl]benzaldehyde
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5g
€398.20 2022-03-24
abcr
AB497899-10 g
4-Methoxy-3-[(pentachlorophenoxy)methyl]benzaldehyde
329222-74-4
10g
€642.20 2022-03-24
abcr
AB497899-25 g
4-Methoxy-3-[(pentachlorophenoxy)methyl]benzaldehyde
329222-74-4
25g
€1,108.00 2022-03-24
Enamine
EN300-227630-0.05g
4-methoxy-3-[(2,3,4,5,6-pentachlorophenoxy)methyl]benzaldehyde
329222-74-4 95%
0.05g
$106.0 2024-06-20
Enamine
EN300-227630-0.1g
4-methoxy-3-[(2,3,4,5,6-pentachlorophenoxy)methyl]benzaldehyde
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Enamine
EN300-227630-0.25g
4-methoxy-3-[(2,3,4,5,6-pentachlorophenoxy)methyl]benzaldehyde
329222-74-4 95%
0.25g
$226.0 2024-06-20
Enamine
EN300-227630-0.5g
4-methoxy-3-[(2,3,4,5,6-pentachlorophenoxy)methyl]benzaldehyde
329222-74-4 95%
0.5g
$356.0 2024-06-20
Enamine
EN300-227630-1.0g
4-methoxy-3-[(2,3,4,5,6-pentachlorophenoxy)methyl]benzaldehyde
329222-74-4 95%
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$456.0 2024-06-20
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